Cas no 1804317-82-5 (5-(Difluoromethyl)-2-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine)

• Product Name: 5-(Difluoromethyl)-2-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine
• CAS No: 1804317-82-5
• MF: C₈H₆F₅NO₂
• MW: 243.130759716034
• CID: 4814876
• Update Time: 2025-07-02

5-(Difluoromethyl)-2-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F5NO2/c1-3-2-4(5(9)10)7(14-6(3)15)16-8(11,12)13/h2,5H,1H3,(H,14,15)
• InChI Key： WMSRTQLAIQPEOC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C(NC=1OC(F)(F)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3

Additional information on 5-(Difluoromethyl)-2-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine

Introduction to 5-(Difluoromethyl)-2-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1804317-82-5)

5-(Difluoromethyl)-2-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique structural features, characterized by the presence of multiple fluorinated substituents and functional groups, make it a promising candidate for various biological applications. This compound, identified by its CAS number 1804317-82-5, represents a confluence of cutting-edge synthetic methodologies and biological evaluations, positioning it as a key player in the development of novel therapeutic agents.

The molecular structure of 5-(Difluoromethyl)-2-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine encompasses a pyridine core, which is a well-documented scaffold in drug discovery due to its ability to interact with biological targets such as enzymes and receptors. The introduction of fluorine atoms at the 5-(difluoromethyl) and 6-(trifluoromethoxy) positions enhances the compound's metabolic stability and binding affinity, which are critical factors in pharmaceutical design. These modifications not only improve the compound's pharmacokinetic properties but also contribute to its potential as an intermediate in the synthesis of more complex molecules.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their versatile applications in medicinal chemistry. The difluoromethyl group, in particular, has been extensively studied for its ability to modulate enzyme activity and enhance drug efficacy. For instance, studies have demonstrated that compounds containing this moiety often exhibit improved bioavailability and resistance to metabolic degradation. Similarly, the trifluoromethoxy group contributes to lipophilicity and electron-withdrawing effects, which can be strategically employed to fine-tune the pharmacological profile of a drug candidate.

Current research initiatives involving 5-(Difluoromethyl)-2-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine are exploring its potential in the development of antiviral and anticancer agents. The compound's structural motifs are reminiscent of known bioactive molecules that have shown promise in preclinical studies. For example, fluorinated pyridines have been implicated in the inhibition of viral proteases and kinases, making them attractive for antiviral applications. Additionally, the presence of hydroxyl and methyl groups provides opportunities for further derivatization, enabling the creation of analogs with enhanced therapeutic properties.

The synthesis of 5-(Difluoromethyl)-2-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine represents a testament to the advancements in synthetic organic chemistry. Modern methodologies have enabled the efficient construction of complex fluorinated heterocycles with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and metal-mediated fluorination have been instrumental in achieving the desired regioselectivity and yield. These synthetic strategies not only streamline the production process but also open avenues for scalable manufacturing, which is essential for commercializing new pharmaceuticals.

The biological evaluation of 5-(Difluoromethyl)-2-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine has revealed intriguing interactions with various biological targets. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. The combination of hydroxyl and trifluoromethoxy groups appears to modulate binding interactions favorably, leading to potential therapeutic benefits. Furthermore, computational modeling has been employed to predict how structural modifications might influence biological activity, providing a rational framework for designing next-generation derivatives.

As the field of medicinal chemistry continues to evolve, compounds like 5-(Difluoromethyl)-2-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine are expected to play a pivotal role in addressing unmet medical needs. The integration of fluorine chemistry into drug design has revolutionized many therapeutic areas, and this trend is likely to persist as new methodologies emerge. Collaborative efforts between synthetic chemists and biologists are essential for unlocking the full potential of such compounds. By leveraging interdisciplinary approaches, researchers can accelerate the discovery and development of novel treatments that meet global healthcare demands.

In conclusion, 5-(Difluoromethyl)-2-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1804317-82-5) stands as a beacon of innovation in pharmaceutical chemistry. Its unique structural attributes and promising biological activities position it as a valuable asset in ongoing research efforts aimed at developing next-generation therapeutics. As scientific understanding deepens and synthetic capabilities expand, compounds like this one will continue to drive advancements across multiple domains within medicine and biology.